Cas no 1195252-37-9 (2-(2-chloro-5-methylphenyl)ethan-1-ol)

• Product Name: 2-(2-chloro-5-methylphenyl)ethan-1-ol
• CAS No: 1195252-37-9
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 6284658
• PubChem ID: 117276816
• Update Time: 2025-08-03

2-(2-chloro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methylphenyl)ethan-1-ol
• EN300-1624872
• 1195252-37-9
• SCHEMBL19774001

• Inchi： 1S/C9H11ClO/c1-7-2-3-9(10)8(6-7)4-5-11/h2-3,6,11H,4-5H2,1H3
• InChI Key： OWFCVJVXHRMRHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CCO

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-chloro-5-methylphenyl)ethan-1-ol

Research Brief on 1195252-37-9 and 2-(2-chloro-5-methylphenyl)ethan-1-ol in Chemical Biology and Pharmaceutical Applications

The compound 1195252-37-9 and its derivative, 2-(2-chloro-5-methylphenyl)ethan-1-ol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in the context of targeting specific biological pathways. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1195252-37-9 as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile building block for the development of novel pharmaceuticals. Specifically, 2-(2-chloro-5-methylphenyl)ethan-1-ol, a derivative of 1195252-37-9, has been investigated for its potential as a precursor in the synthesis of compounds with anti-inflammatory and antimicrobial properties. The chloromethylphenyl moiety in this molecule is particularly noteworthy, as it is often associated with enhanced biological activity and improved pharmacokinetic profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(2-chloro-5-methylphenyl)ethan-1-ol, optimizing reaction conditions to achieve higher yields and purity. The study also investigated the compound's interaction with various biological targets, revealing promising activity against certain bacterial strains and inflammatory markers. These findings suggest that this compound could serve as a valuable scaffold for the development of new antimicrobial and anti-inflammatory agents.

Another significant development is the use of 1195252-37-9 in the design of small-molecule inhibitors targeting specific enzymes involved in cancer progression. A recent preprint on bioRxiv detailed the synthesis and evaluation of a series of derivatives based on 1195252-37-9, demonstrating their efficacy in inhibiting key oncogenic pathways. The study reported that these derivatives exhibited selective cytotoxicity against cancer cells while sparing normal cells, highlighting their potential as targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. For instance, a 2024 study in ACS Medicinal Chemistry Letters proposed the use of prodrug approaches to enhance the delivery and efficacy of 2-(2-chloro-5-methylphenyl)ethan-1-ol in vivo.

In conclusion, the compounds 1195252-37-9 and 2-(2-chloro-5-methylphenyl)ethan-1-ol represent exciting avenues for future drug development. Their unique chemical properties and biological activities make them valuable tools in the quest for new therapeutics. Continued research and innovation in this area are expected to yield significant advancements in the treatment of various diseases, from infections to cancer. This brief underscores the importance of these molecules in contemporary pharmaceutical research and calls for further interdisciplinary collaboration to explore their full potential.